molecular formula C23H33NO3 B8501882 Methyl 8-(dodecyloxy)quinoline-2-carboxylate CAS No. 823780-74-1

Methyl 8-(dodecyloxy)quinoline-2-carboxylate

Cat. No.: B8501882
CAS No.: 823780-74-1
M. Wt: 371.5 g/mol
InChI Key: MFHCKIMSBVPTPW-UHFFFAOYSA-N
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Description

Methyl 8-(dodecyloxy)quinoline-2-carboxylate is a useful research compound. Its molecular formula is C23H33NO3 and its molecular weight is 371.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

823780-74-1

Molecular Formula

C23H33NO3

Molecular Weight

371.5 g/mol

IUPAC Name

methyl 8-dodecoxyquinoline-2-carboxylate

InChI

InChI=1S/C23H33NO3/c1-3-4-5-6-7-8-9-10-11-12-18-27-21-15-13-14-19-16-17-20(23(25)26-2)24-22(19)21/h13-17H,3-12,18H2,1-2H3

InChI Key

MFHCKIMSBVPTPW-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCOC1=CC=CC2=C1N=C(C=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In a first step, dodecyl bromide (767 μL, 3.2 mmol), NaI (478 mg, 3.2 mmol) and NaH (76 mg, 3.2 mmol) were added to a solution of 8-hydroxyl-quinoline-2-carboxylic acid methyl ester (2.11 mmol) stirring in DMF (dry, 10 mL), and the red reaction was allowed to stir overnight. The crude material resulting from removal of solvents by rotary evaporation was taken into DCM, washed with water, dried over Na2SO4, and filtered. The resulting solution was evaporated to dryness and the desired intermediate, 8-dodecyloxy-quinoline-2-carboxylic acid methyl ester, was obtained by HPLC (isocratic, 75% acetonitrile, 25% water) yielding 169 mg (about 14% yield). This intermediate was in turn deprotected using LiOH in THF/H2O as described in the method of Example 336 to yield the title compound, which was utilized further without additional purification or characterization.
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Synthesis routes and methods II

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